Biotin Diacid

Description

Biotin diacid is a biochemical compound with the molecular formula $C_{11}H_{16}N_2O_5S$ and a molecular weight of 288.32 g/mol . It has been reported to be useful as a starting material for various applications . Biotin, also known as vitamin B7 or vitamin H, is a water-soluble B-complex vitamin involved in a wide range of metabolic processes in humans and other organisms . It is essential for the proper function of enzymes that transport carboxyl units and fix carbon dioxide . Biotin plays a crucial role in the metabolism of fats, carbohydrates, and amino acids, as well as in gluconeogenesis, lipogenesis, and fatty acid biosynthesis .

Biotin is synthesized in plants and by bacteria . Mammals cannot synthesize biotin and depend on dietary intake . Biotin-dependent carboxylases facilitate the covalent binding of bicarbonate to organic acids through a carboxylation sequence . Biotin is often recommended for strengthening hair and nails and is found in many cosmetic and health products .

A similar compound is D-Biotin Dimer Acid, also known as Biotin Impurity A, with the molecular formula $C_{18}H_{28}N_4O_4S_2$ and a molecular weight of 428.6 g/mol . Biotin diacid and similar compounds are valuable in proteomics research and other biochemical applications .

• CAS No.: 57671-79-1
• Product Name: Biotin Diacid
• Molecular Formula: C11H16N2O5S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 2-[3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propyl]propanedioic acid
• Standard InChI: InChI=1S/C11H16N2O5S/c14-9(15)5(10(16)17)2-1-3-7-8-6(4-19-7)12-11(18)13-8/h5-8H,1-4H2,(H,14,15)(H,16,17)(H2,12,13,18)/t6-,7-,8-/m0/s1
• Standard InChIKey: XWJBVGZSIAZDKJ-FXQIFTODSA-N
• SMILES: C1C2C(C(S1)CCCC(C(=O)O)C(=O)O)NC(=O)N2
• Canonical SMILES: C1C2C(C(S1)CCCC(C(=O)O)C(=O)O)NC(=O)N2
• Purity: > 95%
• Synonyms: Biotin Diacid; 2-[3-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]propyl]propanedioic Acid2-[3-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]propyl]propanedioic Acid
• PubChem Compound: 22865898
• Last Modified: Apr 15 2024